Cas no 133406-89-0 (2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline)

• Product Name: 2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline
• CAS No: 133406-89-0
• MF: C₂₂H₂₂N₂
• MW: 314.423485279083
• CID: 1093140
• PubChem ID: 14790415
• Update Time: 2025-04-20

2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline
• 2-[(4-phenyl-3,4-dihydro-1H-isoquinolin-2-yl)methyl]aniline
• 133406-89-0

• Inchi： 1S/C22H22N2/c23-22-13-7-5-11-19(22)15-24-14-18-10-4-6-12-20(18)21(16-24)17-8-2-1-3-9-17/h1-13,21H,14-16,23H2
• InChI Key： UKMHVDYHWMCCDF-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2N)CC2C=CC=CC=2C(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 314.178298710g/mol
• Monoisotopic Mass: 314.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.3Ų